Cas no 107647-14-3 (Sterebin A -)

• Product Name: Sterebin A -
• CAS No: 107647-14-3
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 195403
• PubChem ID: 21681091
• Update Time: 2025-06-30

Sterebin A - Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-[(1R,2S,3S,4R,4aS,8aS)-decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-,(3E)-
• (+)-Sterebin A
• 3-Buten-2-one,4-(decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl)-, [1R-[1a(E),2b,3a,4b,4ab,8aa]]-
• Sterebin A
• Sterebins A
• (E)-4-[(1R,2S,3S,4R,8aS)-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]but-3-en-2-one
• CID 71694416
• 6a,7b,8a-Trihydroxy-14,15-dinor-11-labden-13-one
• SCHEMBL3681475
• AKOS040760722
• (E)-4-[(1R,2S,3S,4R,4aS,8aS)-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]but-3-en-2-one
• CHEMBL4522186
• CS-0140182
• E88755
• 107647-14-3
• CHEBI:190833
• HY-N8135
• 3-Buten-2-one, 4-[(1R,2S,3S,4R,4aS,8aS)-decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-, (3E)-
• (3E)-4-[(1R,2S,3S,4R,4aS,8aS)-Decahydro-2,3,4-trihydroxy-2,5,5,8a-tetramethyl-1-naphthalenyl]-3-buten-2-one
• FS-7234
• DTXSID701109561
• Sterebin A -

• Inchi： 1S/C18H30O4/c1-11(19)7-8-12-17(4)10-6-9-16(2,3)14(17)13(20)15(21)18(12,5)22/h7-8,12-15,20-22H,6,9-10H2,1-5H3/b8-7+/t12-,13-,14?,15+,17-,18+/m1/s1
• InChI Key： GUVJPXABQYFWPD-GSZDNMEJSA-N
• SMILES： O[C@H]1[C@@H]([C@](C)([C@H](/C=C/C(C)=O)[C@@]2(C)CCCC(C)(C)C21)O)O

Computed Properties

• Exact Mass: 310.21440943g/mol
• Monoisotopic Mass: 310.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Sterebin A -

Professional Introduction to Sterebin A (CAS No. 107647-14-3)

Sterebin A, a naturally occurring triterpenoid compound, is identified by its unique chemical structure and biological properties. With the CAS number 107647-14-3, this compound has garnered significant attention in the field of pharmaceutical research and natural product chemistry. Its molecular formula and structural characteristics make it a subject of interest for scientists exploring novel therapeutic agents.

The chemical structure of Sterebin A consists of a complex framework of multiple hydroxyl and ketone groups, which contribute to its diverse biological activities. Research has demonstrated that this compound exhibits promising pharmacological effects, particularly in the context of anti-inflammatory and antioxidant mechanisms. These properties have positioned Sterebin A as a candidate for further investigation in drug development pipelines.

Recent studies have highlighted the potential of Sterebin A in modulating cellular pathways associated with chronic diseases. For instance, investigations into its interaction with enzymes and receptors have revealed insights into its role in reducing oxidative stress and inhibiting pro-inflammatory cytokines. Such findings are particularly relevant in the context of aging-related disorders and metabolic syndromes, where inflammation and oxidative damage play pivotal roles.

In addition to its anti-inflammatory properties, Sterebin A has shown promise in preliminary studies related to neuroprotection. Research indicates that this compound may help protect neuronal cells from damage caused by oxidative stress and excitotoxicity. These effects are particularly intriguing given the increasing prevalence of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where such protective mechanisms could offer therapeutic benefits.

The natural occurrence of Sterebin A primarily in certain plant species has made it a focus of interest for sustainable sourcing methods. Researchers are exploring biotechnological approaches to enhance the yield and purity of this compound through fermentation or plant cell culture techniques. Such advancements could facilitate large-scale production while maintaining environmental sustainability.

From a synthetic chemistry perspective, the structural complexity of Sterebin A presents both challenges and opportunities. Chemists are developing innovative synthetic routes to construct its framework efficiently, with an emphasis on minimizing side reactions and maximizing yield. These efforts not only contribute to the availability of pure Sterebin A for research purposes but also advance the broader field of organic synthesis.

The pharmacokinetic profile of Sterebin A is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preclinical studies are underway to evaluate its bioavailability and identify potential interactions with other drugs, ensuring that it can be safely integrated into clinical treatment regimens.

Collaborative efforts between academia and industry are driving the commercialization of Sterebin A as a potential therapeutic agent. Pharmaceutical companies are investing in clinical trials to validate its efficacy and safety in human populations. These trials aim to provide robust evidence supporting the use of Sterebin A in treating specific medical conditions, thereby paving the way for regulatory approval.

The growing body of research on Sterebin A underscores its significance as a bioactive natural product with diverse applications. As scientists continue to uncover new insights into its mechanisms of action, this compound holds promise for addressing various health challenges. The integration of traditional natural product knowledge with modern scientific methodologies ensures that discoveries like Sterebin A will continue to advance medical science.